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In the landscape of thin-film photovoltaic technologies, Tin Sulfide (SnS) and Copper Indium

Gallium Selenide (CIGS) have emerged as significant materials of interest for researchers and

scientists. While CIGS solar cells have achieved high efficiencies and are a more mature

technology, SnS presents a compelling case due to its earth-abundant and non-toxic

constituent elements. This guide provides an objective comparison of their performance,

supported by experimental data, and details the methodologies for their fabrication and

characterization.

Performance Metrics: A Quantitative Comparison
The performance of a solar cell is primarily evaluated by its power conversion efficiency (PCE),

open-circuit voltage (Voc), short-circuit current density (Jsc), and fill factor (FF). The following

table summarizes these key performance parameters for both SnS and CIGS solar cells,

compiled from various research findings. It is important to note that the performance of thin-film

solar cells is highly dependent on the fabrication technique and specific device architecture.
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Performance Metric SnS Solar Cells CIGS Solar Cells

Power Conversion Efficiency

(PCE)

0.036% - 7.11%[1], with record

efficiencies of 3.88% (thermal

evaporation) and 4.36%

(atomic layer deposition)[2][3]

10.57% - 23.35%[4][5], with

laboratory cells exceeding

22%[6] and a record of 23.64%

claimed in 2024[7]

Open-Circuit Voltage (Voc) 0.053 V - 0.359 V[1][8] 0.519 V - 0.8 V[4][9]

Short-Circuit Current Density

(Jsc)

0.66 mA/cm² - 30.83

mA/cm²[1][10]

32.08 mA/cm² - 42.1

mA/cm²[9][11]

Fill Factor (FF) 32.4% - 47.65%[1][10] 61% - 85.99%[4][9]

Experimental Protocols
The fabrication and characterization of SnS and CIGS solar cells involve a series of well-

defined steps. The following sections outline the typical experimental methodologies for

producing and evaluating these devices.

Fabrication of SnS Solar Cells
Tin sulfide solar cells are commonly fabricated on a glass substrate, with the following

sequential layer deposition:

Substrate Preparation: Soda-lime glass (SLG) substrates are cleaned ultrasonically in a

sequence of detergent, deionized water, acetone, and isopropanol, followed by drying with

nitrogen gas.

Back Contact Deposition: A layer of Molybdenum (Mo) is deposited on the cleaned substrate,

typically via sputtering, to serve as the back electrical contact.[2][3]

SnS Absorber Layer Deposition: The p-type SnS absorber layer can be deposited using

various techniques, including:

Thermal Evaporation: A common and scalable method where SnS powder is evaporated

and condensed onto the substrate.[2][3]
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Atomic Layer Deposition (ALD): This technique allows for precise thickness control and

has yielded record-efficiency SnS cells.[2][3]

Co-evaporation: Involves the simultaneous evaporation of tin and sulfur from separate

sources.[1]

Chemical Bath Deposition (CBD): A solution-based method that is cost-effective and

suitable for large-area deposition.[12]

Annealing: The deposited SnS film is often annealed in a controlled atmosphere (e.g., H₂S

gas) to improve crystallinity and grain size.[2]

Buffer Layer Deposition: An n-type buffer layer, such as Cadmium Sulfide (CdS) or Zinc

Oxysulfide (Zn(O,S)), is deposited on the SnS layer to form the p-n heterojunction.[2][13]

Transparent Conducting Oxide (TCO) Deposition: A transparent front contact, typically

Indium Tin Oxide (ITO) or Aluminum-doped Zinc Oxide (AZO), is sputtered onto the buffer

layer.

Front Grid Metallization: A metal grid (e.g., Aluminum) is deposited on the TCO layer to

facilitate current collection.

Fabrication of CIGS Solar Cells
The fabrication process for CIGS solar cells shares similarities with that of SnS but involves the

co-deposition of multiple elements:

Substrate and Back Contact: Similar to SnS cells, Mo-coated soda-lime glass is the standard

substrate and back contact.[10]

CIGS Absorber Layer Deposition: The polycrystalline CIGS thin film is the core of the solar

cell and is typically deposited by:

Co-evaporation: This is a widely used method involving the simultaneous or sequential

evaporation of Copper, Indium, Gallium, and Selenium from different sources in a high-

vacuum environment.[4][10] A common approach is the three-stage process which

involves sequential deposition and reaction steps to form a high-quality CIGS film.[11]
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Sputtering: This involves sputtering from Cu, In, Ga, and Se targets, or from a single

quaternary CIGS target.[5]

Buffer Layer Deposition: A thin layer of CdS is most commonly deposited via chemical bath

deposition to form the p-n junction.[14] Alternative cadmium-free buffer layers like Zinc

Sulfide (ZnS) or Indium Sulfide (In₂S₃) are also being explored.[10]

Window Layer and Front Contact: A transparent conducting oxide, typically a bilayer of

intrinsic Zinc Oxide (i-ZnO) and Al-doped ZnO (AZO), is sputtered on top of the buffer layer.

[5]

Front Grid Metallization: A metal grid, such as Ni/Al, is deposited to complete the device.

Characterization Techniques
The performance and material properties of the fabricated solar cells are assessed using a

variety of characterization techniques:

Structural Analysis: X-ray Diffraction (XRD) is used to determine the crystal structure, phase

purity, and grain size of the deposited films.[12]

Morphological Analysis: Scanning Electron Microscopy (SEM) provides high-resolution

images of the surface morphology and cross-section of the solar cell, revealing layer

thicknesses and grain structure.[12]

Optical Properties: UV-Vis-NIR Spectroscopy is employed to measure the absorbance,

transmittance, and reflectance of the films, from which the bandgap of the semiconductor

material can be determined.[12]

Electrical Performance: Current-Voltage (I-V) measurements are conducted under simulated

solar illumination (typically AM1.5G, 100 mW/cm²) to determine the key performance

parameters: Voc, Jsc, FF, and PCE.[3]

Quantum Efficiency (QE): External Quantum Efficiency (EQE) or Internal Quantum Efficiency

(IQE) measurements are performed to determine the ratio of collected charge carriers to

incident photons at different wavelengths.
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Visualizing the Processes
To better understand the experimental workflows and the comparative logic, the following

diagrams are provided.

SnS Solar Cell Fabrication Workflow

Substrate Cleaning
(Soda-Lime Glass)

Back Contact Deposition
(Mo Sputtering)

SnS Absorber Deposition
(e.g., Thermal Evaporation, ALD)

Annealing
(e.g., in H2S)

Buffer Layer Deposition
(e.g., CdS, Zn(O,S))

TCO Deposition
(e.g., ITO, AZO)

Front Grid Metallization
(e.g., Al)
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SnS Solar Cell Fabrication Workflow

CIGS Solar Cell Fabrication Workflow

Substrate Preparation
(Mo-coated SLG)

CIGS Absorber Deposition
(e.g., Co-evaporation)

Buffer Layer Deposition
(e.g., CdS via CBD)

Window Layer Deposition
(i-ZnO/AZO Sputtering)

Front Grid Metallization
(e.g., Ni/Al)
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CIGS Solar Cell Fabrication Workflow
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Logical Comparison: SnS vs. CIGS

Attributes of SnS

Attributes of CIGS

SnS Solar Cells

Advantages:
- Earth-abundant materials

- Non-toxic
- Simpler compound

leads to

Disadvantages:
- Lower efficiency

- Prone to oxidation
- Phase control challenges

limited by

CIGS Solar Cells

Advantages:
- High efficiency

- Mature technology
- Tunable bandgap

leads to

Disadvantages:
- Use of scarce elements (In, Ga)
- Potential toxicity (Cd in buffer)

- Complex quaternary compoundlimited by

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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